![molecular formula C7H10BrN3O2 B1498324 ethyl 5-amino-4-bromo-1-methyl-1H-pyrazole-3-carboxylate CAS No. 1174305-82-8](/img/structure/B1498324.png)
ethyl 5-amino-4-bromo-1-methyl-1H-pyrazole-3-carboxylate
Overview
Description
Ethyl 5-amino-4-bromo-1-methyl-1H-pyrazole-3-carboxylate is a heterocyclic compound with the empirical formula C7H11N3O2 . It is a solid substance with a molecular weight of 169.18 .
Synthesis Analysis
Pyrazoles, including this compound, can be synthesized through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system . For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes provides pyrazoles . One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride can also readily form pyrazoline intermediates under mild conditions .Molecular Structure Analysis
The molecular structure of this compound consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms . The compound also contains functional groups such as an amino group (-NH2), a bromo group (-Br), a methyl group (-CH3), and an ethyl ester group (-COOC2H5) .Chemical Reactions Analysis
Pyrazoles, including this compound, can undergo various chemical reactions. For example, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles . A Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones can also provide a broad range of pyrazole derivatives .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 169.18 and an empirical formula of C7H11N3O2 . The compound’s InChI code is 1S/C7H11N3O2/c1-3-12-7(11)5-4-9-10(2)6(5)8/h4H,3,8H2,1-2H3 .Scientific Research Applications
Corrosion Inhibition
One significant application of related pyrazole derivatives is in corrosion inhibition, particularly for industrial materials like mild steel used in pickling processes. Research demonstrates the efficacy of such compounds in providing substantial protection against corrosion, supported by gravimetric, electrochemical, and surface analysis methods. The study highlights the interaction mechanisms between the inhibitors and metal surfaces, offering insights into their high inhibition efficiencies (Dohare et al., 2017).
Synthesis of Nucleosides
Pyrazole carboxylates serve as key intermediates in the synthesis of nucleosides showing significant cytostatic activity. These nucleosides have been synthesized through various chemical transformations, displaying potential against HeLa cell cultures, which indicates their relevance in medicinal chemistry research aimed at cancer treatment (García-López et al., 1979).
Heterocyclic Compound Synthesis
The compound has also been utilized in the synthesis of novel heterocyclic compounds, such as partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones. These compounds are produced via selective cyclocondensation reactions, showcasing the compound's utility in creating complex molecular architectures for various chemical and pharmaceutical applications (Lebedˈ et al., 2012).
Fluorescent Molecules and Herbicide Inhibition
Furthermore, trifluoromethylated pyrazolo derivatives synthesized from similar compounds exhibit novel fluorescent properties, offering potential as fluorescent markers or probes in biochemical assays. Additionally, some derivatives demonstrate herbicidal activity, particularly against monocotyledonous weeds, highlighting their agricultural applications (Wu et al., 2006).
New Heterocycle Synthesis
Another area of application includes the synthesis of new N-fused heterocycles through condensation reactions. This research underscores the compound's versatility in organic synthesis, enabling the creation of compounds with potential biological or material science applications (Ghaedi et al., 2015).
Safety and Hazards
Ethyl 5-amino-4-bromo-1-methyl-1H-pyrazole-3-carboxylate is classified as an eye irritant, skin irritant, and may cause respiratory irritation . Precautionary measures include avoiding inhalation, contact with skin or eyes, and dust formation . Personal protective equipment such as dust masks, eyeshields, and gloves should be worn when handling this compound .
properties
IUPAC Name |
ethyl 5-amino-4-bromo-1-methylpyrazole-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10BrN3O2/c1-3-13-7(12)5-4(8)6(9)11(2)10-5/h3,9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSSBDZHCWARRIN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=C1Br)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10BrN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70652858 | |
Record name | Ethyl 5-amino-4-bromo-1-methyl-1H-pyrazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70652858 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1174305-82-8 | |
Record name | Ethyl 5-amino-4-bromo-1-methyl-1H-pyrazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70652858 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 5-amino-4-bromo-1-methyl-1H-pyrazole-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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